![molecular formula C12H17NO4 B4925422 dimethyl [5-(dimethylamino)-2,4-pentadien-1-ylidene]malonate](/img/structure/B4925422.png)
dimethyl [5-(dimethylamino)-2,4-pentadien-1-ylidene]malonate
Overview
Description
Dimethyl [5-(dimethylamino)-2,4-pentadien-1-ylidene]malonate, also known as DAPM, is a chemical compound that belongs to the family of malonate esters. It is a yellow liquid that has been studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of dimethyl [5-(dimethylamino)-2,4-pentadien-1-ylidene]malonate is not fully understood. It is believed that it works by inhibiting the activity of enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to have an effect on the central nervous system and may work by modulating the activity of neurotransmitters.
Biochemical and Physiological Effects:
dimethyl [5-(dimethylamino)-2,4-pentadien-1-ylidene]malonate has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been found to have an effect on the central nervous system and may have potential applications in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using dimethyl [5-(dimethylamino)-2,4-pentadien-1-ylidene]malonate in lab experiments is its relatively low cost. It is also readily available from chemical suppliers. However, one limitation is that it is not very soluble in water, which can make it difficult to work with in some experiments.
Future Directions
There are a number of future directions for research on dimethyl [5-(dimethylamino)-2,4-pentadien-1-ylidene]malonate. One area of research could be in the development of new drugs based on the structure of dimethyl [5-(dimethylamino)-2,4-pentadien-1-ylidene]malonate. Another area of research could be in the study of the mechanism of action of dimethyl [5-(dimethylamino)-2,4-pentadien-1-ylidene]malonate. Additionally, more research could be done to explore the potential applications of dimethyl [5-(dimethylamino)-2,4-pentadien-1-ylidene]malonate in the treatment of neurological disorders.
Synthesis Methods
Dimethyl [5-(dimethylamino)-2,4-pentadien-1-ylidene]malonate can be synthesized through the reaction of dimethyl malonate with dimethylamine and acrolein. The reaction is carried out in the presence of a catalyst such as p-toluenesulfonic acid. The yield of the reaction is typically around 60%.
Scientific Research Applications
Dimethyl [5-(dimethylamino)-2,4-pentadien-1-ylidene]malonate has been studied for its potential applications in scientific research. One area of research has been in the development of new drugs. dimethyl [5-(dimethylamino)-2,4-pentadien-1-ylidene]malonate has been found to have anticancer properties and has been studied as a potential chemotherapeutic agent. It has also been studied for its potential use in the treatment of Alzheimer's disease.
properties
IUPAC Name |
dimethyl 2-[(2E,4E)-5-(dimethylamino)penta-2,4-dienylidene]propanedioate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4/c1-13(2)9-7-5-6-8-10(11(14)16-3)12(15)17-4/h5-9H,1-4H3/b6-5+,9-7+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTLKTYGIYHPWKX-SBIWHPGTSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=CC=CC=C(C(=O)OC)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C/C=C/C=C(C(=O)OC)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
dimethyl trans-1-(N,N-dimethylamino)hexa-1,3,5-triene-6,6-dicarboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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